Cas no 110931-75-4 ((2,3-Dimethylphenyl)methyl(methyl)amine)

(2,3-Dimethylphenyl)methyl(methyl)amine structure

110931-75-4 structure

Product Name:(2,3-Dimethylphenyl)methyl(methyl)amine

CAS No:110931-75-4

Molecular Formula:C₁₀H₁₅N

Molecular Weight:149.2328

CID:1087855

PubChem ID:43090176

(2,3-Dimethylphenyl)methyl(methyl)amine Properties

Names and Identifiers

- 1-(2,3-Dimethylphenyl)-N-methylmethanamine
- (2,3-dimethylbenzyl)methylamine(SALTDATA: FREE)
- (2,3-dimethylbenzyl)methylamine
- CS-0235777
- [(2,3-dimethylphenyl)methyl](methyl)amine
- EN300-160884
- SCHEMBL1254035
- DB-084329
- 110931-75-4
- AKOS009023851
- BS-37097
- MFCD11104073
- +Expand
- MDL： MFCD11104073
- InChIKey： GTLDXGZOKFSBMF-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H15N/c1-8-5-4-6-10(7-11-3)9(8)2/h4-6,11H,7H2,1-3H3
- SMILES： CC1=C(C)C(=CC=C1)CNC

Computed Properties

Exact Mass: 149.120449483g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 149.120449483g/mol
Heavy Atom Count: 11
Complexity: 111
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 12Å²

(2,3-Dimethylphenyl)methyl(methyl)amine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008W2V-1g	(2,3-dimethylbenzyl)methylamine	110931-75-4	95%	1g	$72.00
A2B Chem LLC	AE14023-1g	(2,3-dimethylbenzyl)methylamine	110931-75-4	95%	1g	$61.00	2024-04-20
Enamine	EN300-160884-0.05g	[(2,3-dimethylphenyl)methyl](methyl)amine	110931-75-4	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	Y1233017-5g	(2,3-dimethylbenzyl)methylamine	110931-75-4	95%	5g	$315	2024-06-07
TRC	B416548-50mg	[(2,3-Dimethylphenyl)methyl](methyl)amine	110931-75-4		50mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1306447-1g	[(2,3-dimethylphenyl)methyl](methyl)amine	110931-75-4	95+%	1g	￥826.00

(2,3-Dimethylphenyl)methyl(methyl)amine Related Literature

1. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
2. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
3. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
4. Direct observation of the geometric isomer selectivity of a reaction controlled via adsorbed bromine†

Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
5. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
6. Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†

Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
7. A platinum oxide decorated amorphous cobalt oxide hydroxide nanosheet array towards alkaline hydrogen evolution†

Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868
8. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
9. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties

Gopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
10. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347

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